Cas no 133117-45-0 (Benzene, 1-chloro-3-fluoro-2-(trimethylsilyl)-)

• Product Name: Benzene, 1-chloro-3-fluoro-2-(trimethylsilyl)-
• CAS No: 133117-45-0
• MF: C₉H₁₂ClFSi
• MW: 202.728486061096
• CID: 5703602
• PubChem ID: 14766947
• Update Time: 2026-03-11

Benzene, 1-chloro-3-fluoro-2-(trimethylsilyl)- Chemical and Physical Properties

Names and Identifiers

• 133117-45-0
• (2-chloro-6-fluorophenyl)-trimethylsilane
• Benzene, 1-chloro-3-fluoro-2-(trimethylsilyl)-
• AKOS024263138
• MFCD27976481
• F18485
• SY329847
• Benzene,1-chloro-3-fluoro-2-(trimethylsilyl)-
• (2-chloro-6-fluorophenyl)trimethylsilane

• Inchi： 1S/C9H12ClFSi/c1-12(2,3)9-7(10)5-4-6-8(9)11/h4-6H,1-3H3
• InChI Key： DBTQHCATZLMPLH-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1[Si](C)(C)C)F

Computed Properties

• Exact Mass: 202.0380828g/mol
• Monoisotopic Mass: 202.0380828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.06±0.1 g/cm3(Predicted)
• Boiling Point: 105 °C(Press: 3 Torr)

Additional information on Benzene, 1-chloro-3-fluoro-2-(trimethylsilyl)-

Comprehensive Overview of Benzene, 1-chloro-3-fluoro-2-(trimethylsilyl)- (CAS No. 133117-45-0)

Benzene, 1-chloro-3-fluoro-2-(trimethylsilyl)- (CAS No. 133117-45-0) is a specialized organosilicon compound that has garnered significant attention in the fields of organic synthesis and material science. This compound, characterized by its unique chloro-fluoro-trimethylsilyl substitution pattern, serves as a versatile building block for constructing complex molecular architectures. Its applications span across pharmaceutical intermediates, agrochemicals, and advanced materials, making it a subject of ongoing research and industrial interest.

The molecular structure of Benzene, 1-chloro-3-fluoro-2-(trimethylsilyl)- combines the reactivity of halogenated benzene derivatives with the stability imparted by the trimethylsilyl group. This dual functionality allows for selective transformations under mild conditions, a feature highly valued in green chemistry and sustainable synthesis. Researchers have explored its use in cross-coupling reactions, where the chloro and fluoro substituents act as leaving groups, while the trimethylsilyl moiety facilitates C-Si bond activation.

In recent years, the demand for fluorinated aromatic compounds like 1-chloro-3-fluoro-2-(trimethylsilyl)benzene has surged due to their role in developing bioactive molecules. The fluoro substituent, in particular, enhances metabolic stability and membrane permeability—a critical factor in drug discovery. This aligns with current trends in precision medicine, where researchers frequently search for "fluorinated building blocks for drug design" or "organosilicon compounds in medicinal chemistry."

From a materials science perspective, the trimethylsilyl group in this compound contributes to thermal stability and hydrophobicity, properties essential for high-performance polymers and electronic materials. Its incorporation into π-conjugated systems has been investigated for organic semiconductors, addressing the growing interest in "flexible electronics" and "energy-efficient materials."

Synthetic protocols for CAS No. 133117-45-0 often involve directed metalation strategies or halogen-silyl exchange reactions, topics frequently queried in academic databases. The compound's regioselective functionalization capabilities make it a valuable tool for constructing heterocyclic frameworks, a recurring theme in searches related to "tailored aromatic synthons."

Environmental considerations have also shaped research around this compound. The silicon-carbon bond exhibits lower toxicity compared to heavy metal alternatives, resonating with the "benign-by-design" approach in modern chemistry. This positions 1-chloro-3-fluoro-2-(trimethylsilyl)benzene as a candidate for eco-friendly chemical processes, a hotspot in industrial R&D.

Analytical characterization of this compound typically employs NMR spectroscopy (particularly 19F and 29Si NMR) and mass spectrometry, techniques commonly searched alongside "halogenated benzene analysis." Its crystallographic data has been documented in several studies, providing insights into molecular packing and intermolecular interactions.

In conclusion, Benzene, 1-chloro-3-fluoro-2-(trimethylsilyl)- represents a nexus of structural ingenuity and multidisciplinary utility. Its relevance to cutting-edge applications—from targeted therapeutics to smart materials—ensures its continued prominence in scientific literature and patent filings. The compound exemplifies how molecular design can address contemporary challenges in technology and sustainability.